Cas no 221291-87-8 (Propanamide, N-(3-chloro-2-hydroxyphenyl)-)
221291-87-8 structure
Product Name:Propanamide, N-(3-chloro-2-hydroxyphenyl)-
CAS No:221291-87-8
MF:C9H10ClNO2
MW:199.634201526642
CID:1408014
PubChem ID:11206429
Update Time:2025-04-20
Propanamide, N-(3-chloro-2-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-(3-chloro-2-hydroxyphenyl)-
- N-(3-chloro-2-hydroxyphenyl)propanamide
- 221291-87-8
- SCHEMBL12535510
- DTXSID00458704
- N-(3-Chloro-2-hydroxyphenyl)propionamide
- DB-158955
-
- Inchi: 1S/C9H10ClNO2/c1-2-8(12)11-7-5-3-4-6(10)9(7)13/h3-5,13H,2H2,1H3,(H,11,12)
- InChI Key: QPWHEDZASSKIQB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1O)NC(CC)=O
Computed Properties
- Exact Mass: 199.0401
- Monoisotopic Mass: 199.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Propanamide, N-(3-chloro-2-hydroxyphenyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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